Cas no 2680699-34-5 (2-4-(1-acetamidocyclopropyl)phenylacetic acid)

• Product Name: 2-4-(1-acetamidocyclopropyl)phenylacetic acid
• CAS No: 2680699-34-5
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5647841
• PubChem ID: 165907864
• Update Time: 2025-06-10

2-4-(1-acetamidocyclopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-acetamidocyclopropyl)phenyl]acetic acid
• 2680699-34-5
• EN300-28275755
• 2-4-(1-acetamidocyclopropyl)phenylacetic acid

• Inchi： 1S/C13H15NO3/c1-9(15)14-13(6-7-13)11-4-2-10(3-5-11)8-12(16)17/h2-5H,6-8H2,1H3,(H,14,15)(H,16,17)
• InChI Key： JFTFTANUMWNUDY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(C2C=CC(CC(=O)O)=CC=2)CC1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-4-(1-acetamidocyclopropyl)phenylacetic acid

Comprehensive Overview of 2-4-(1-acetamidocyclopropyl)phenylacetic acid (CAS No. 2680699-34-5)

In the realm of pharmaceutical and organic chemistry, 2-4-(1-acetamidocyclopropyl)phenylacetic acid (CAS No. 2680699-34-5) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and current research trends surrounding this compound, while addressing frequently asked questions and industry-relevant topics.

The compound 2-4-(1-acetamidocyclopropyl)phenylacetic acid belongs to the class of phenylacetic acid derivatives, which are widely studied for their bioactive potential. Its CAS number 2680699-34-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The presence of the acetamidocyclopropyl moiety in its structure contributes to its stability and interaction with biological targets, making it a candidate for drug discovery programs.

Recent advancements in synthetic methodologies have enabled more efficient production of 2-4-(1-acetamidocyclopropyl)phenylacetic acid. Researchers are particularly interested in its role as a building block for novel therapeutic agents, especially in the context of inflammation and metabolic disorders. The compound's phenylacetic acid core is known to interact with key enzymes and receptors, which aligns with current trends in personalized medicine and targeted drug delivery systems.

From an analytical perspective, CAS 2680699-34-5 exhibits distinct spectroscopic properties that aid in its identification and purity assessment. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to characterize this compound. These techniques are critical for quality control in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The growing demand for specialty chemicals in drug development has put compounds like 2-4-(1-acetamidocyclopropyl)phenylacetic acid in the spotlight. Industry experts often search for information on scale-up synthesis and process optimization, as these are crucial for transitioning from laboratory-scale to industrial production. Recent publications have highlighted innovative catalytic approaches that improve the yield and sustainability of synthesizing this compound.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for producing phenylacetic acid derivatives. This aligns with global initiatives to reduce the environmental impact of chemical manufacturing. The acetamido group in 2680699-34-5 offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis.

From a commercial standpoint, the compound's applications extend beyond pharmaceuticals. It has shown promise in material science, particularly in the development of functional polymers and advanced coatings. These applications are gaining traction in industries ranging from biomedical devices to renewable energy technologies.

Quality standards and regulatory compliance are paramount when working with 2-4-(1-acetamidocyclopropyl)phenylacetic acid. Organizations such as the FDA and EMA have established guidelines for its use in drug formulations. Professionals often search for information on analytical method validation and impurity profiling to ensure adherence to these regulations.

Future research directions for CAS 2680699-34-5 may include exploring its potential in combination therapies and drug delivery systems. The compound's molecular structure allows for modifications that could enhance its bioavailability or target specificity. These aspects are particularly relevant in the era of precision medicine and biologics.

In conclusion, 2-4-(1-acetamidocyclopropyl)phenylacetic acid represents an important chemical entity with diverse applications in modern science and industry. Its unique structural features and synthetic versatility continue to attract research attention, while its commercial potential keeps it relevant in competitive markets. As scientific understanding evolves, this compound is likely to play an increasingly significant role in addressing contemporary healthcare and material science challenges.